Cas no 1895-26-7 (Bis2-(perfluorodecyl)ethyl Phosphate)

• Product Name: Bis2-(perfluorodecyl)ethyl Phosphate
• CAS No: 1895-26-7
• MF: C₂₄H₉F₄₂O₄P
• MW: 1190.23257613182
• CID: 152377
• PubChem ID: 3022255
• Update Time: 2025-10-18

Bis2-(perfluorodecyl)ethyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-, hydrogenphosphate (7CI,8CI,9CI)
• 10:2 Di-PAPS
• 1-Dodecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-, hydrogenphospha...
• Bis[2-(perfluorodecyl)ethyl] Phosphate
• bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecyl) hydrogen phosphate
• bis[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecyl] hydrogen phosphate
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-Heneicosafluoro-1-dodecanol 1,1'-(Hydrogen Phosphate)
• Phosphoric acid hydrogen bis[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecyl] ester
• UNII-P3UL66CAUZ
• 10:2 Fluorotelomer phosphate diester
• 12:2 Fluorotelomer phosphate diester
• Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-1-dodecanol) hydrogen phosphate
• FHENBBPEACDTCF-UHFFFAOYSA-N
• DTXSID30172360
• P3UL66CAUZ
• EINECS 217-585-5
• m:2/n:2 FTOH di-substituted phosphates, m=n=10
• 1895-26-7
• Bis[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecyl]hydrogen phosphate
• 1-Dodecanol, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-, 1,1'-(hydrogen phosphate)
• NS00011037
• Q27286090
• FT-0663362
• 10:2FTOHdiPAPs
• 10:2 diPAP
• 10:2/10:2 DIPAP
• Bis2-(perfluorodecyl)ethyl Phosphate

• Inchi： 1S/C24H9F42O4P/c25-5(26,7(29,30)9(33,34)11(37,38)13(41,42)15(45,46)17(49,50)19(53,54)21(57,58)23(61,62)63)1-3-69-71(67,68)70-4-2-6(27,28)8(31,32)10(35,36)12(39,40)14(43,44)16(47,48)18(51,52)20(55,56)22(59,60)24(64,65)66/h1-4H2,(H,67,68)
• InChI Key： FHENBBPEACDTCF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCC(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OCCC(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 1189.96000
• Monoisotopic Mass: 1189.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 71
• Rotatable Bond Count: 24
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 14

Experimental Properties

• Density: 1.727
• Melting Point: 123-125°C
• Boiling Point: 447.7°Cat760mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.306
• PSA: 65.57000
• LogP: 14.46020

Additional information on Bis2-(perfluorodecyl)ethyl Phosphate

Bis²-(Perfluorodecyl)ethyl Phosphate (CAS No. 1895-26-7): An Overview of Its Properties, Applications, and Recent Research

Bis²-(Perfluorodecyl)ethyl Phosphate (CAS No. 1895-26-7) is a specialized chemical compound that has gained significant attention in various scientific and industrial applications. This compound, also known as Bis(2-perfluorodecyl)ethyl phosphate, is characterized by its unique chemical structure, which includes two perfluorodecyl groups attached to a phosphate ester. The perfluorinated nature of this compound imparts exceptional properties such as hydrophobicity, oleophobicity, and chemical stability.

The molecular formula of Bis²-(Perfluorodecyl)ethyl Phosphate is C₂₄H₁₀F₄₀O₄P, and its molecular weight is approximately 961.16 g/mol. The compound is a colorless to pale yellow liquid with a density of about 1.8 g/cm³ at room temperature. Its high boiling point and low vapor pressure make it suitable for applications where thermal stability is crucial.

In the field of materials science, Bis²-(Perfluorodecyl)ethyl Phosphate has been extensively studied for its ability to modify the surface properties of various substrates. When applied as a surface treatment, it can significantly reduce the surface energy of materials, making them highly resistant to water and oil. This property has found applications in the development of self-cleaning surfaces, anti-fouling coatings, and protective layers for electronic devices.

Recent research has also explored the use of Bis²-(Perfluorodecyl)ethyl Phosphate in the field of biotechnology. Studies have shown that this compound can be used to create bio-inert surfaces that minimize protein adsorption and cell adhesion. This makes it particularly useful in the development of medical devices such as catheters and implants, where reducing biofouling is essential for improving patient outcomes.

In the pharmaceutical industry, Bis²-(Perfluorodecyl)ethyl Phosphate has been investigated for its potential as a drug delivery vehicle. Its ability to form stable liposomes and micelles allows for the encapsulation and controlled release of therapeutic agents. This property can enhance the bioavailability and efficacy of drugs while reducing their side effects.

The environmental impact of perfluorinated compounds has been a topic of concern in recent years. However, studies on Bis²-(Perfluorodecyl)ethyl Phosphate have shown that it has a relatively low environmental persistence compared to other perfluorinated compounds. This is attributed to its larger molecular size and lower bioaccumulation potential. Nevertheless, ongoing research continues to monitor its environmental fate and effects to ensure its safe use in various applications.

In summary, Bis²-(Perfluorodecyl)ethyl Phosphate (CAS No. 1895-26-7) is a versatile compound with a wide range of applications in materials science, biotechnology, and pharmaceuticals. Its unique chemical properties make it an invaluable tool for researchers and industry professionals seeking to develop advanced materials and technologies. As research in this area continues to advance, the potential uses of this compound are likely to expand further.